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Compound of Interest

Compound Name: 2,5-Dimethoxybenzoic acid

Cat. No.: B1329482 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,5-Dimethoxybenzoic Acid

This technical guide provides a comprehensive overview of the key physical properties of 2,5-
Dimethoxybenzoic acid, specifically its melting point and solubility. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document outlines quantitative data, detailed experimental protocols

for the determination of these properties, and a visual representation of the experimental

workflow.

Physical Properties of 2,5-Dimethoxybenzoic Acid
2,5-Dimethoxybenzoic acid is a white to off-white crystalline solid.[1] Its physical

characteristics are crucial for its handling, formulation, and application in various scientific

contexts.

Quantitative Data Summary
The melting point and solubility data for 2,5-Dimethoxybenzoic acid are summarized in the

table below. These values are critical for predicting its behavior in different solvents and

temperature conditions.
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Physical Property Value/Observation Notes

Melting Point 74-80 °C
A common reported range is

76-78 °C.[2][3][4]

Water Solubility Limited/Insoluble

The hydrophobic aromatic

structure limits its solubility in

water.[1][5]

Organic Solvent Solubility Soluble

Readily dissolves in solvents

such as ethanol, acetone,

dimethyl sulfoxide (DMSO),

dimethylformamide (DMF),

chloroform, and methanol.[1]

[5]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of a chemical compound like 2,5-Dimethoxybenzoic acid.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

method is a widely used and reliable technique for this measurement.[6][7]

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of the dry, powdered 2,5-Dimethoxybenzoic acid is

loaded into a capillary tube, which is sealed at one end.[8][9] The sample is packed to a

height of 2-3 mm by tapping the tube or dropping it through a longer glass tube to ensure

dense packing.[8][10]

Apparatus Setup: The capillary tube is placed into a melting point apparatus, such as a Mel-

Temp or DigiMelt unit.[9][10] These devices consist of a heated block to ensure uniform

temperature change and a magnifying lens for observation.[6][9]
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Approximate Melting Point Determination: An initial rapid heating run (e.g., a ramp rate of 10-

20 °C per minute) is performed to quickly determine an approximate melting range.[10]

Accurate Melting Point Determination: A new sample is prepared and the apparatus is

preheated to a temperature approximately 15-20 °C below the estimated melting point.[8][10]

The sample is then heated slowly, at a rate of about 1-2 °C per minute, to allow for thermal

equilibrium.[6][10]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range.[6] For a pure compound, this range

should be narrow, typically 1-2 °C.[9]

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. The shake-flask method is a conventional and

widely accepted technique for determining the equilibrium solubility of a compound.[11]

Methodology: Shake-Flask Method for Solubility Determination

Preparation of a Saturated Solution: An excess amount of 2,5-Dimethoxybenzoic acid is

added to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container,

such as a glass flask or vial.[11]

Equilibration: The container is agitated at a constant temperature for an extended period,

typically 24 to 72 hours, using a shaker or magnetic stirrer.[11] This ensures that the system

reaches equilibrium, where the rate of dissolution equals the rate of precipitation.

Phase Separation: Once equilibrium is achieved, the undissolved solid is separated from the

saturated solution. This is commonly done by centrifugation followed by filtration through a

chemically inert filter (e.g., a PTFE syringe filter) that does not absorb the solute.[11]

Quantification of Solute: The concentration of 2,5-Dimethoxybenzoic acid in the clear,

saturated filtrate is determined using a suitable analytical technique. High-Performance

Liquid Chromatography (HPLC) is a common and accurate method for this purpose.[11] A
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calibration curve is created using standard solutions of known concentrations to ensure

precise quantification.[11]

Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL) or

molarity (mol/L) at the specified temperature.[11]

Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Start

Sample Preparation:
Load dry, powdered sample

into capillary tube (2-3 mm height).

Apparatus Setup:
Place capillary tube in

melting point apparatus.

Rapid Heating Run:
Determine approximate

melting range (10-20 °C/min).

Slow Heating Run:
Heat slowly (1-2 °C/min)

from 20 °C below approx. MP.

Observation:
Record T_start (first liquid)

and T_end (all liquid).

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Start

Prepare Saturated Solution:
Add excess solute to a known

volume of solvent.

Equilibration:
Agitate at constant temperature

for 24-72 hours.

Phase Separation:
Centrifuge and filter the

suspension to get clear filtrate.

Quantification:
Analyze solute concentration

in filtrate using HPLC.

Data Reporting:
Express solubility as mg/mL
or mol/L at specified temp.

End
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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